Cas no 2229586-55-2 (2-(2-amino-3,3-difluoropropyl)-3-bromophenol)

• Product Name: 2-(2-amino-3,3-difluoropropyl)-3-bromophenol
• CAS No: 2229586-55-2
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 5965917
• PubChem ID: 165740108
• Update Time: 2025-11-04

2-(2-amino-3,3-difluoropropyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3-difluoropropyl)-3-bromophenol
• EN300-1959697
• 2229586-55-2

• Inchi： 1S/C9H10BrF2NO/c10-6-2-1-3-8(14)5(6)4-7(13)9(11)12/h1-3,7,9,14H,4,13H2
• InChI Key： DYWXSLMRXWOFTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(C(F)F)N)O

Computed Properties

• Exact Mass: 264.99138g/mol
• Monoisotopic Mass: 264.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3-difluoropropyl)-3-bromophenol

2-(2-amino-3,3-difluoropropyl)-3-bromophenol: A Comprehensive Overview

The compound 2-(2-amino-3,3-difluoropropyl)-3-bromophenol (CAS No. 2229586-55-2) is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes a phenol group, an amino group, and a difluorinated alkyl chain. The combination of these functional groups makes it a versatile molecule with intriguing chemical behavior.

Recent studies have highlighted the importance of difluorinated alkyl chains in enhancing the stability and reactivity of organic compounds. In the case of 2-(2-amino-3,3-difluoropropyl)-3-bromophenol, the presence of two fluorine atoms in the alkyl chain significantly influences its physical and chemical properties. Fluorine's electronegativity contributes to the molecule's overall polarity, which can be advantageous in certain chemical reactions and applications.

The phenol group in this compound plays a crucial role in its reactivity. Phenolic compounds are known for their ability to form hydrogen bonds, which can influence solubility and intermolecular interactions. The bromine atom attached to the phenol ring further modulates the electronic properties of the molecule, making it a valuable substrate for various organic transformations.

One of the most recent advancements in the study of 2-(2-amino-3,3-difluoropropyl)-3-bromophenol involves its application in medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. The amino group in the molecule provides a site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of synthesis, 2-(2-amino-3,3-difluoropropyl)-3-bromophenol can be prepared through a multi-step process involving nucleophilic substitution and aromatic substitution reactions. The use of fluorinated intermediates has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. This highlights the importance of fluorinated compounds in modern organic synthesis.

The structural uniqueness of 2-(2-amino-3,3-difluoropropyl)-3-bromophenol also makes it an interesting candidate for materials science applications. Its combination of polar and non-polar groups could make it suitable for use in polymer chemistry or as a building block for advanced materials with tailored properties.

Moreover, recent computational studies have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the presence of fluorine atoms significantly alters the molecule's electron distribution, which could be exploited in designing new electronic materials or sensors.

In conclusion, 2-(2-amino-3,3-difluoropropyl)-3-bromophenol (CAS No. 2229586-55-2) is a fascinating compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable tool in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new properties and uses for this compound, its significance in various scientific domains is expected to grow further.